Cas no 161157-50-2 (Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate)

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is a bicyclic heterocyclic compound featuring both oxirane and azetidine moieties, making it a valuable intermediate in organic synthesis. Its rigid, strained ring system is useful for constructing complex molecular architectures, particularly in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound’s structural versatility enables its use in cycloaddition reactions, ring-opening transformations, and as a precursor for bioactive molecules. Its high purity and well-defined reactivity profile make it suitable for research and industrial-scale processes requiring precise control over stereochemistry and functional group manipulation.

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate structure

161157-50-2 structure

Product Name:Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

CAS No:161157-50-2

MF:C₁₀H₁₇NO₃

MW:199.246883153915

MDL:MFCD12407050

CID:858622

PubChem ID:21991116

Update Time:2025-05-28

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- tert-butyl 7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylate
- 1-(tert-butoxycarbonyl)-3,4-epoxypiperidine
- 3-(tert-butoxycarbonyl)-7-oxa-3-azabicyclo[4.1.0]heptane
- 7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- C-8151
- RP07283
- TERT-BUTYL (1RS,6SR)-7-OXA-3-AZA-BICYCLO[4.1.0]HEPTANE-3-CARBOXYLATE
- tert-butyl (1S,6R)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- tert-butyl 7-oxa-3-azabicycl
- 1-Boc-3,4-epoxypiperidine
- 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic Acid tert-Butyl Ester
- 1,1-Dimethylethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- 1-tert-Butoxycarbonyl-3,4-epoxypiperidine
- N-BOC-3,4-epoxypiperidine
- tert-butyl (1RS,6SR)-7-ox...
- Tert-butyl 7-oxa-3-azabicyclo[4.1.]heptane-3-carboxylate
- 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid, 1,1-diMethylethyl ester
- N-BOC-3,4-epoxy-piperidine
- N-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
- NE40376
- PB24415
- AM807390
- n-tert-butoxycarbonyl-3,4-epoxypiperidine
- MFCD19981570
- DS-14085
- EN300-90582
- cis-tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- SB45196
- (+/-)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- tert-butyl 7-oxa-4-azabicyclo[4.1.0]heptane-4-carboxylate
- SB47166
- SCHEMBL158850
- 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid 1,1-dimethylethyl ester
- B5969
- AKOS016846063
- MFCD12407050
- CS-D0890
- SY343779
- MMPWHAJQEZIIEH-UHFFFAOYSA-N
- DB-309396
- MFCD18632704
- 1268521-10-3
- tert-Butyl7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- (+/-)-7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- 3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
- W-205874
- Z1255493434
- 161157-50-2
- t-butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, AldrichCPR
- (+/-)1-(tert-butoxycarbonyl)-3,4-epoxypiperidine
- SY344641
- (1R,6S)-3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
- (1S,6R)-3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
- SY033567
- Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- MDL： MFCD12407050
- Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-5-4-7-8(6-11)13-7/h7-8H,4-6H2,1-3H3
- InChI Key： MMPWHAJQEZIIEH-UHFFFAOYSA-N
- SMILES： O1C2CN(C(=O)OC(C)(C)C)CCC12

Computed Properties

Exact Mass: 199.12084340g/mol
Monoisotopic Mass: 199.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 42.1

Experimental Properties

Color/Form: No data available
Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 272.5±23.0 ºC (760 Torr),
Flash Point: 118.6±22.6 ºC,
Solubility: Slightly soluble (1.7 g/l) (25 º C),

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Inert atmosphere,2-8°C

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5969-1G	Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate	161157-50-2	95.0%(GC)	1G	￥450.0	2022-06-09
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07863-100g	tert-butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate	161157-50-2	97%	100g	$432	2023-09-07
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Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:161157-50-2)Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

Order Number:A883134

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:08

Price ($):356.0

Email:sales@amadischem.com

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161157-50-2 (Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate) Related Products

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Amadis Chemical Company Limited

(CAS:161157-50-2)Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

Purity:99%

Quantity:500g

Price ($):356.0